2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(4-methoxyphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(4-methoxyphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
Brand Name:
Vulcanchem
CAS No.:
353772-19-7
VCID:
VC0442170
InChI:
InChI=1S/C21H17F3N4O2S/c1-3-14(25-12-8-10-13(30-2)11-9-12)17-18(21(22,23)24)27-28(19(17)29)20-26-15-6-4-5-7-16(15)31-20/h4-11,27H,3H2,1-2H3
SMILES:
CCC(=NC1=CC=C(C=C1)OC)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F
Molecular Formula:
C21H17F3N4O2S
Molecular Weight:
446.4g/mol
2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(4-methoxyphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
CAS No.: 353772-19-7
Main Products
VCID: VC0442170
Molecular Formula: C21H17F3N4O2S
Molecular Weight: 446.4g/mol
![2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(4-methoxyphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one - 353772-19-7](/images/no_structure.jpg)
| CAS No. | 353772-19-7 |
|---|---|
| Product Name | 2-(1,3-Benzothiazol-2-yl)-4-[C-ethyl-N-(4-methoxyphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Molecular Formula | C21H17F3N4O2S |
| Molecular Weight | 446.4g/mol |
| IUPAC Name | 2-(1,3-benzothiazol-2-yl)-4-[C-ethyl-N-(4-methoxyphenyl)carbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one |
| Standard InChI | InChI=1S/C21H17F3N4O2S/c1-3-14(25-12-8-10-13(30-2)11-9-12)17-18(21(22,23)24)27-28(19(17)29)20-26-15-6-4-5-7-16(15)31-20/h4-11,27H,3H2,1-2H3 |
| Standard InChIKey | LVIVRHLTRAQGTI-UHFFFAOYSA-N |
| SMILES | CCC(=NC1=CC=C(C=C1)OC)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| Canonical SMILES | CCC(=NC1=CC=C(C=C1)OC)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F |
| PubChem Compound | 5216103 |
| Last Modified | Nov 11 2021 |
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